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Compound of Interest

2-hydroxy-3-methyl-1H-quinolin-4-
Compound Name:
one

Cat. No.: B7774321

Get Quote

Executive Summary & Hazard Profile

Immediate Directive: This compound (a substituted quinolone/quinolinediol tautomer) must be

treated as a Non-Halogenated Organic Hazardous Waste. Under no circumstances should this
substance enter municipal water systems (drains) or general refuse streams.

While specific acute toxicity data for this isomer (CAS approx. 2721-59-7 or tautomeric
equivalents like 3-methyl-2,4-quinolinediol) is often limited compared to parent quinoline, the
structural class dictates its handling. Quinolone derivatives are environmentally persistent and
can exhibit biological activity (e.g., quorum sensing modulation in bacteria), posing risks to
aquatic ecosystems and potential antimicrobial resistance (AMR) pressure.

Chemical Profile & Safety Data
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Parameter Detail

. 2-hydroxy-3-methyl-1H-quinolin-4-one
Chemical Name o
(Tautomer: 3-methyl-2,4-quinolinediol)

) Heterocyclic Organic Solid (Quinolone
Chemical Class o
derivative)

Physical State Solid (Powder/Crystalline)

Irritant (H315, H319, H335).[1][2] Potential

Primary Hazards . -
Aquatic Toxicity.

Waste Stream Non-Halogenated Organic

High-Temperature Incineration (Destruction

Disposal Method o
Efficiency >99.99%)

Pre-Disposal Handling: The "Self-Validating"
Protocol

To ensure safety, we employ a Chain of Custody approach. The disposal process begins at the
bench, not at the waste drum.

A. PPE Requirements|[3][4][5][6][7]

o Respiratory: N95 or P100 particulate respirator (if handling open powder outside a fume
hood).

e Dermal: Nitrile gloves (0.11 mm minimum thickness). Standard lab coat.

e Ocular: Chemical splash goggles (ANSI Z87.1).

B. Waste Segregation Logic

You must segregate this waste based on its chemical compatibility and destruction
requirements.

e Do NOT mix with: Oxidizers (e.g., Nitric Acid, Peroxides) or Halogenated solvents (e.g.,
Chloroform, DCM) unless the quinolone is already dissolved in them.
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» Why? Mixing with oxidizers risks exothermic runaway. Mixing with halogenated waste
increases disposal costs and complicates the incineration scrubbing process.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Substance or
Contaminated Consumables)

Applicable to: Expired powder, contaminated weighing boats, paper towels, and gloves.

o Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) or
glass jar.

o Critical Step: Do not use metal cans if the waste is wet or acidic.
o Labeling: Apply a hazardous waste label immediately.

o Constituent: "2-hydroxy-3-methyl-1H-quinolin-4-one"

o Hazard Checkbox: "Irritant" and "Toxic" (Precautionary).

o Sealing: Cap tightly. If the container is a bag (for gloves/towels), it must be double-bagged in
6-mil polyethylene bags and tape-sealed (gooseneck seal).

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)

Applicable to: Quinolone dissolved in solvents like Methanol, DMSO, or Acetone.
¢ Solvent Identification: Determine the primary solvent.
e Stream Selection:

o If solvent is Non-Halogenated (MeOH, EtOH, DMSO): Pour into "Non-Halogenated
Organic Waste" carboy.

o If solvent is Halogenated (DCM, Chloroform): Pour into "Halogenated Organic Waste"
carboy.
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¢ Precipitation Check: Ensure the compound does not precipitate out and clog the carboy
opening. If precipitation is likely, dispose of the mixture as Solid Sludge (Scenario A) to
prevent container fouling.

Visualization: Waste Classification Decision Tree

Waste Generation:

2-hydroxy-3-methyl-1H-quinolin-4-one
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Contaminated Debris Liquid Solution
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(Clear HDPE/Glass) Acetone

DCM, Chloroform

Carboy A: Carboy B:
Non-Halogenated Organics Halogenated Organics

High-Temp Incineration
(Off-site Facility)

Click to download full resolution via product page

Figure 1: Decision logic for segregating quinolone waste streams to ensure regulatory
compliance and optimal incineration efficiency.
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Regulatory Framework & Scientific Rationale
The "Why" behind the Protocol

As scientists, we adhere to protocols not just for compliance, but for causality.

e Ring Stability: The quinolone heterocycle is chemically stable. Standard wastewater
treatment plants (WWTP) rely on biodegradation, which is often insufficient for heterocyclic
rings. This leads to "pass-through” where the chemical enters surface waters intact [1].

 Bioactivity Risks: Structural analogs (like PQS) regulate virulence factors in Pseudomonas
aeruginosa. Releasing these compounds into the environment can artificially stimulate
bacterial populations or select for resistance mechanisms. Incineration is the only method
that guarantees the thermal decomposition of the quinolone ring into safe combustion
byproducts (CO2, NOx) [2].

Regulatory Codes (US/EU Context)

 RCRA (USA): While not explicitly P-listed or U-listed by specific isomer name, this waste falls
under 40 CFR 262.11 (Hazardous Waste Determination). It must be managed as hazardous

due to its toxicity profile (Irritant) and chemical class.
e EU CLP: Classified generally under H315/H319/H335.

» Drain Disposal: Strictly Prohibited under the Clean Water Act (USA) and local sewer use
ordinances for toxic organics.

Emergency Procedures: Spill Response

In the event of a benchtop spill, immediate containment is required to prevent aerosolization.

Cover with wet paper towel
to prevent dust.
Scoop into jar.

I

Powder Spill

Liquid Spill

2. Don PPE
(Gloves, Goggles, N95)

. 1. Alert & Isolate 3. Decontaminate Surface )
Spill Detected Somr (Soap & Water) B 4 Reportto EHS

(10 ft radius)

Absorb with Vermiculite
or Polypropylene pads.
Scoop into jar.
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Figure 2: Immediate response protocol for laboratory spills of quinolone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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